Cas no 1782734-80-8 (6-[(tert-butoxy)carbonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-4-carboxylic acid)

• Product Name: 6-[(tert-butoxy)carbonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-4-carboxylic acid
• CAS No: 1782734-80-8
• MF: C₁₂H₁₅N₃O₄
• MW: 265.265202760696
• CID: 5306929
• Update Time: 2025-05-19

6-[(tert-butoxy)carbonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrrolo[3,4-d]pyrimidine-4,6-dicarboxylic acid, 5,7-dihydro-, 6-(1,1-dimethylethyl) ester
• 6-[(tert-butoxy)carbonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-4-carboxylic acid

• Inchi： 1S/C12H15N3O4/c1-12(2,3)19-11(18)15-4-7-8(5-15)13-6-14-9(7)10(16)17/h6H,4-5H2,1-3H3,(H,16,17)
• InChI Key： OPIDUBZFMQLUEF-UHFFFAOYSA-N
• SMILES： C1=NC(C(O)=O)=C2CN(C(OC(C)(C)C)=O)CC2=N1

Additional information on 6-[(tert-butoxy)carbonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-4-carboxylic acid

Comprehensive Overview of 6-[(tert-butoxy)carbonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-4-carboxylic acid (CAS No. 1782734-80-8)

6-[(tert-butoxy)carbonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-4-carboxylic acid (CAS No. 1782734-80-8) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the pyrrolopyrimidine class, which is known for its versatile applications in drug discovery and development. The presence of both a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functional group makes this molecule a valuable intermediate in the synthesis of more complex bioactive molecules.

In recent years, the demand for pyrrolopyrimidine derivatives has surged due to their potential therapeutic applications, particularly in oncology and neurology. Researchers are increasingly exploring the role of 6-[(tert-butoxy)carbonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-4-carboxylic acid as a building block for kinase inhibitors, which are pivotal in targeted cancer therapies. The compound's unique structure allows for further modifications, enabling the development of novel drugs with enhanced efficacy and reduced side effects.

The synthesis of 6-[(tert-butoxy)carbonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-4-carboxylic acid involves multi-step organic reactions, including cyclization and protection-deprotection strategies. The Boc group serves as a temporary shield for the amine functionality, ensuring selective reactions at other sites of the molecule. This level of precision is critical in pharmaceutical manufacturing, where purity and yield are paramount. The carboxylic acid moiety further enhances the compound's reactivity, facilitating its incorporation into larger molecular frameworks.

From an industrial perspective, the scalability of producing CAS No. 1782734-80-8 is a topic of keen interest. Companies are investing in green chemistry approaches to optimize the synthesis process, minimizing waste and energy consumption. This aligns with the global push toward sustainable pharmaceutical production, a hot topic among environmentalists and industry stakeholders alike. The compound's compatibility with modern catalytic methods, such as flow chemistry, further underscores its relevance in contemporary drug development.

Another area of exploration is the computational modeling of 6-[(tert-butoxy)carbonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-4-carboxylic acid. With the rise of AI-driven drug discovery, researchers are leveraging machine learning algorithms to predict the compound's interactions with biological targets. This approach accelerates the identification of promising drug candidates, reducing the time and cost associated with traditional trial-and-error methods. Such advancements are particularly appealing to startups and academic labs with limited resources.

Quality control and analytical characterization of CAS No. 1782734-80-8 are also critical considerations. Techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to ensure the compound meets stringent purity standards. These methods are essential for regulatory compliance, especially in markets with rigorous safety requirements, such as the U.S. FDA and European EMA.

In summary, 6-[(tert-butoxy)carbonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-4-carboxylic acid (CAS No. 1782734-80-8) is a compound of immense scientific and industrial significance. Its role in drug discovery, coupled with its adaptability to modern synthetic and analytical techniques, positions it as a key player in the future of pharmaceuticals. As research continues to unfold, this molecule is likely to remain at the forefront of innovation in medicinal chemistry.